Cas no 602262-86-2 (1,3-Dichloro-2-(2-isocyanoethyl)benzene)

• Product Name: 1,3-Dichloro-2-(2-isocyanoethyl)benzene
• CAS No: 602262-86-2
• MF: C₉H₇Cl₂N
• MW: 200.064580202103
• MDL: MFCD02664674
• CID: 68462
• PubChem ID: 2758140
• Update Time: 2025-06-14

1,3-Dichloro-2-(2-isocyanoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dichloro-2-(2-isocyanoethyl)benzene
• 2,6-DICHLOROPHENETHYLISOCYANIDE
• DTXSID80374190
• EN300-1986248
• 602262-86-2
• AKOS015890536

• MDL： MFCD02664674
• Inchi： 1S/C9H7Cl2N/c1-12-6-5-7-8(10)3-2-4-9(7)11/h2-4H,5-6H2
• InChI Key： QAHLCZIMISAKKA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC[N+]#[C-])Cl

Computed Properties

• Exact Mass: 198.99600
• Monoisotopic Mass: 198.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.4A^2
• XLogP3: 3.1

Experimental Properties

• PSA: 0.00000
• LogP: 2.68590

1,3-Dichloro-2-(2-isocyanoethyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,3-Dichloro-2-(2-isocyanoethyl)benzene

Recent Advances in the Study of 1,3-Dichloro-2-(2-isocyanoethyl)benzene (CAS: 602262-86-2) in Chemical Biology and Pharmaceutical Research

1,3-Dichloro-2-(2-isocyanoethyl)benzene (CAS: 602262-86-2) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique isocyano functional group and dichlorinated benzene ring, serves as a versatile building block in the synthesis of complex molecules, including bioactive compounds and drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting various diseases.

One of the key areas of research involving 1,3-Dichloro-2-(2-isocyanoethyl)benzene is its role in multicomponent reactions (MCRs), which are widely used in drug discovery for the efficient synthesis of diverse molecular scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in Ugi-type reactions, enabling the rapid assembly of peptidomimetics with potential anticancer properties. The study highlighted the compound's reactivity and compatibility with a range of nucleophiles, making it a valuable tool for combinatorial chemistry.

In addition to its synthetic applications, recent investigations have focused on the biological activity of derivatives derived from 1,3-Dichloro-2-(2-isocyanoethyl)benzene. A 2024 preprint article on bioRxiv reported that certain derivatives exhibit promising inhibitory effects against protein kinases involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to identify key structural features responsible for the observed activity, providing insights for future drug design efforts.

Another notable development is the use of 1,3-Dichloro-2-(2-isocyanoethyl)benzene in the development of fluorescent probes for cellular imaging. Researchers at the University of Cambridge recently published a paper in Chemical Communications detailing the synthesis of a novel probe based on this compound, which selectively labels lysosomes in live cells. This advancement opens new avenues for studying subcellular processes and could have implications for diagnostics and therapeutic monitoring.

Despite these promising developments, challenges remain in the large-scale production and optimization of 1,3-Dichloro-2-(2-isocyanoethyl)benzene-based compounds. A 2023 review in Organic Process Research & Development discussed the need for more sustainable synthetic routes and improved purification methods to facilitate its broader adoption in pharmaceutical manufacturing. The review also emphasized the importance of thorough toxicological profiling to ensure the safety of derivatives intended for clinical use.

Looking ahead, the unique properties of 1,3-Dichloro-2-(2-isocyanoethyl)benzene position it as a compound of continued interest in chemical biology and drug discovery. Ongoing research is expected to further elucidate its potential in targeted drug delivery systems and as a scaffold for the development of next-generation therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into practical applications that benefit human health.